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Compound of Interest

(Formyl-2,4-dimethylanilino)acetic
Compound Name:

acid
CAS No.: 618070-00-1
Cat. No.: B15087081

Get Quote

Abstract & Utility

(Formyl-2,4-dimethylanilino)acetic acid (also known as N-(2,4-dimethylphenyl)-N-
formylglycine) is a critical reference standard in the toxicological analysis of the acaricide
Amitraz. It represents a major metabolic degradation product formed via the hydrolysis of the
formamidine moiety and subsequent oxidation.

This guide outlines a robust, two-step synthetic protocol starting from commercially available
2,4-dimethylaniline (2,4-xylidine). The method prioritizes high purity and reproducibility, suitable
for generating analytical standards for HPLC/MS calibration in environmental and
pharmaceutical safety testing.

Chemical Strategy & Retrosynthesis

The synthesis is designed around a "Glycine Route," avoiding the use of unstable formyl
halides.
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o Step 1 (N-Alkylation): Nucleophilic substitution of chloroacetic acid by 2,4-dimethylaniline
under basic conditions to yield the secondary amine, N-(2,4-dimethylphenyl)glycine.

o Step 2 (N-Formylation): Acylation of the secondary amine using in situ generated acetic
formic anhydride (AFA). This method is selected over direct formic acid reflux to minimize
thermal degradation and improve yield.

Reaction Scheme Visualization
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Caption: Two-step synthetic pathway from 2,4-dimethylaniline to the target N-formyl glycine
derivative.

Experimental Protocols
Step 1: Synthesis of N-(2,4-dimethylphenyl)glycine

Objective: To attach the acetic acid moiety to the aniline nitrogen via SN2 substitution.

Reagents:

2,4-Dimethylaniline (2,4-Xylidine): 12.1 g (0.1 mol)

Chloroacetic acid: 11.3 g (0.12 mol)

Sodium Hydroxide (NaOH): 8.0 g (0.2 mol) dissolved in 40 mL water

Solvent: Water (100 mL) or Ethanol/Water (1:1)

Protocol:
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e Neutralization: In a 250 mL round-bottom flask, dissolve 11.3 g chloroacetic acid in 30 mL
water. Slowly add 50% of the NaOH solution with stirring to neutralize the acid (pH ~7). Keep
cool to prevent hydrolysis.

e Addition: Add 12.1 g of 2,4-dimethylaniline to the neutralized chloroacetate solution.

o Reflux: Add the remaining NaOH solution. Attach a reflux condenser and heat the mixture to
mild reflux (approx. 100°C) for 4-6 hours.

o Mechanism Note: The base neutralizes the HCI generated during substitution, driving the
equilibrium forward.

o Workup:

o Cool the reaction mixture to room temperature.

[¢]

Extract unreacted aniline with ethyl acetate (2 x 30 mL). Discard the organic layer
(contains unreacted starting material).

[¢]

Acidification: Acidify the aqueous layer carefully with concentrated HCI to pH ~3.0.

[e]

Precipitation: The product, N-(2,4-dimethylphenyl)glycine, will precipitate as a white to off-
white solid.

[¢]

Cool in an ice bath for 1 hour to maximize yield.

 Purification: Filter the solid and wash with cold water. Recrystallize from aqueous ethanol if
necessary.

o Target Yield: 60-75%

o Melting Point: ~150-152°CJ[1]
Step 2: Synthesis of (Formyl-2,4-dimethylanilino)acetic
acid

Objective: To introduce the formyl group onto the secondary nitrogen using a mild mixed-
anhydride agent.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12183544/
https://www.benchchem.com/product/b15087081/docs?utm_src=pdf-body#technical-application-note-preparation-of-formyl-2-4-dimethylanilino-acetic-acid
https://www.benchchem.com/product/b15087081/docs?utm_src=pdf-body#technical-application-note-preparation-of-formyl-2-4-dimethylanilino-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15087081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reagents:

N-(2,4-dimethylphenyl)glycine (Intermediate from Step 1): 5.0 g (27.9 mmol)

Formic Acid (98%): 15 mL

Acetic Anhydride: 10 mL

Solvent: Dichloromethane (DCM) (Optional for extraction)[2]
Protocol:

o Preparation of Acetic Formic Anhydride (AFA):

o In a dry flask, cool 10 mL of Acetic Anhydride to 0°C.

o Dropwise add 15 mL of Formic Acid. Stir at 0°C for 15 minutes, then at 50°C for 15
minutes to generate the mixed anhydride.

o Safety: Perform in a fume hood; CO gas may be evolved.
o Formylation:

o Cool the AFA mixture back to 0°C.

o Add 5.0 g of N-(2,4-dimethylphenyl)glycine in portions.

o Allow the mixture to warm to room temperature and stir for 2—3 hours. Monitor by TLC (the
secondary amine spot should disappear).

e Quenching:

o Pour the reaction mixture into 100 mL of ice water. Stir vigorously to hydrolyze excess
anhydride.

¢ Isolation:

o The product may precipitate directly. If so, filter and wash with cold water.
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o If oil forms, extract with DCM (3 x 50 mL), dry over Na2S04, and evaporate to dryness.

o Final Purification: Recrystallize from Ethanol/Water or Toluene.

Process Workflow

Start: 2,4-Dimethylaniline
+ Chloroacetic Acid

:

Reflux (Aq. NaOH)
4-6 Hours

:

Extract with EtOAc
(Remove unreacted Aniline)

:

Acidify Ag. Layer (HCI)

pH ~3
Filter Intermediate Prepare Acetic Formic Anhydride
(N-aryl glycine) (HCOOH + Ac20)

N

Add Intermediate to AFA
Stir RT, 3 hrs

:

Quench in Ice Water

Isolate Product

(Formyl-2,4-dimethylanilino)acetic acid
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Caption: Operational flowchart for the synthesis and isolation of the target compound.

Analytical Validation

To validate the synthesis, the following analytical signatures should be confirmed:

Expected Signal /

Technique L Structural Assignment
Characteristic
Formyl proton (-N-CHO). Often
1H NMR 0 8.0 - 8.3 ppm (s, 1H)
appears as rotamers.
1H NMR 04.1-4.5ppm (s, 2H) Methylene (-N-CH2-COOH).
Aromatic Methyls (2,4-
1H NMR 52.1-2.3ppm (s, 6H) _
dimethyl).
Amide Carbonyl (N-C=0)
IR 1660-1680 cm!
stretch.
IR 1710-1730 cm™1 Carboxylic Acid (C=0) stretch.
Mass Spec m/z ~207.1 [M]+ Molecular lon (C11H13NO3).

Safety & Handling

» 2,4-Dimethylaniline: Toxic by inhalation, in contact with skin, and if swallowed. Suspected

carcinogen. Use double gloves and work in a certified fume hood.

» Chloroacetic Acid: Highly corrosive and toxic. Readily absorbed through skin.[3]

¢ Acetic Anhydride: Flammable and corrosive. Reacts violently with water.

References

e Gattermann, L. (1937). Laboratory Methods of Organic Chemistry. The Macmillan Company.
(General reference for N-aryl glycine synthesis via chloroacetic acid).

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b15087081/docs?utm_src=pdf-body-img#technical-application-note-preparation-of-formyl-2-4-dimethylanilino-acetic-acid
https://www.chemistryconnected.com/courses/CHM-Lab/LidocaineRemoteHandout.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15087081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o European Medicines Agency. (1999).[4] Amitraz: Summary Report (2). Committee for
Veterinary Medicinal Products. Link (Identifies N-(2,4-dimethylphenyl)formamide and related
glycine derivatives as metabolites).

¢ PubChem. (2025). (Formyl-2,4-dimethylanilino)acetic acid. National Library of Medicine.
Link (Structure and ID verification).

¢ Organic Syntheses. (1970). Acetic Formic Anhydride. Org. Synth. 1970, 50, 1. Link (Protocol
for preparation of the formylating agent).

¢ BenchChem. (2025).[2] N-(2,4-Dimethylphenyl)formamide Synthesis. Link (Context on
formylation of 2,4-xylidine).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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